5-Amino-3-methyl-1-pyridin-3-yl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-3-methyl-1-pyridin-3-ylpyrazole-4-carbonitrile
• InChI: InChI=1S/C10H9N5/c1-7-9(5-11)10(12)15(14-7)8-3-2-4-13-6-8/h2-4,6H,12H2,1H3
• InChI Key: ALFRAZVRZYNQPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C#N)N)C2=CN=CC=C2
• Molecular Formula: C10H9N5
• Molecular Weight: 199.21 g/mol

Description

“5-Amino-3-methyl-1-pyridin-3-yl-1H-pyrazole-4-carbonitrile” is a derivative of aminopyrazole. Aminopyrazoles are a class of organic compounds that have been used as building blocks in the synthesis of diverse heterocyclic or fused heterocyclic scaffolds. They have been used in the synthesis of remarkable organic molecules with versatile functionalities.

Scientific Research Applications

• Synthesis of Tetrazoles and Pyrazolopyrimidines

  • Research has explored the synthesis of new tetrazoles and 1H-pyrazolo[3,4-d]pyrimidine derivatives from 5-amino-1-aryl-1H-pyrazole-4-carbonitriles. This includes the unexpected formation of pyrazolopyrimidines instead of the desired tetrazole derivatives, particularly in the presence of a methyl group at the C3-position of the pyrazole ring (Faria et al., 2013).

• Synthesis of Pyrazolo[3,4-b]Pyridines

  • The compound has been used in the synthesis of 4-amino-1H-pyrazolo[3,4-b]pyridines, a novel series of compounds prepared through reactions with acetylacetone in the presence of tin(IV) chloride. These compounds are precursors to another set of compounds, demonstrating its utility in heterocyclic chemistry (Hu et al., 2018).

• Antibacterial and Antitumor Applications

  • The derivative 5-amino-1-phenyl-3-(pyridin-3-yl)-1H-pyrazole, related to the queried compound, has been used to synthesize compounds with notable antibacterial activity against various bacteria and antifungal activity against Fusarium Oxysporum and Penicillium expansum. Some of these compounds also showed antitumor activity against liver cell lines (El-Borai et al., 2012).

• Anti-Inflammatory Activity

  • Synthesis of pyrazolo[3,4-d]pyrimidines from 5-amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile has been studied, with the resulting compounds evaluated for anti-inflammatory activity. The synthesis involves various reactions leading to novel pyrazolo[3,4-d]pyrimidines with potential medicinal applications (El-Dean et al., 2016).

• Spectral and Quantum Studies

  • The compound has been studied for its spectral and quantum characteristics. Research involving the synthesis of novel compounds from reactions with 5-amino-3-methyl-1H-pyrazole highlights its utility in advanced chemical studies, including the analysis of hyperpolarizability and thermodynamic properties (Halim & Ibrahim, 2022).

Safety and Hazards

Aminopyrazole derivatives can be harmful if swallowed, harmful in contact with skin, and toxic if inhaled. They can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Aminopyrazoles, including “5-Amino-3-methyl-1-pyridin-3-yl-1H-pyrazole-4-carbonitrile”, have a broad range of chemical and biological properties, making them important in the development of new drugs. They show promise for future research and development in the field of pharmaceutics and medicinal chemistry.